Cas no 685103-95-1 (2-HYDROXY-5-IODO-BENZONITRILE)

2-HYDROXY-5-IODO-BENZONITRILE structure
2-HYDROXY-5-IODO-BENZONITRILE structure
Product Name:2-HYDROXY-5-IODO-BENZONITRILE
CAS No:685103-95-1
MF:C7H4INO
MW:245.017233848572
MDL:MFCD02683857
CID:892749
PubChem ID:7023040
Update Time:2025-04-19

2-HYDROXY-5-IODO-BENZONITRILE Chemical and Physical Properties

Names and Identifiers

    • 2-HYDROXY-5-IODO-BENZONITRILE
    • 2-hydroxy-5-iodoBenzonitrile
    • 5-IODO-2-HYDROXYBENZONITRILE
    • DTXSID00427475
    • FT-0714191
    • MFCD02683857
    • CS-0131334
    • 685103-95-1
    • LWXJFPSARBURQS-UHFFFAOYSA-N
    • AKOS015995444
    • AS-37910
    • SCHEMBL875899
    • A915723
    • MB02487
    • DA-26120
    • MDL: MFCD02683857
    • Inchi: 1S/C7H4INO/c8-6-1-2-7(10)5(3-6)4-9/h1-3,10H
    • InChI Key: LWXJFPSARBURQS-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 244.93400
  • Monoisotopic Mass: 244.934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Solid
  • Density: 2.09
  • Melting Point: 114-118 °C
  • Boiling Point: 321℃
  • Flash Point: 148℃
  • PSA: 44.02000
  • LogP: 1.86848

2-HYDROXY-5-IODO-BENZONITRILE Security Information

2-HYDROXY-5-IODO-BENZONITRILE Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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